Cas no 159549-96-9 (D-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl]-, phenylmethyl ester)

• Product Name: D-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl]-, phenylmethyl ester
• CAS No: 159549-96-9
• MF: C₂₇H₃₆N₂O₅
• MW: 468.585147857666
• CID: 5263959
• Update Time: 2025-10-30

D-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• IKZFNIAMQFYRSM-XZOQPEGZSA-N
• (R)-Benzyl 2-((S)-2-((tert-butoxycarbonyl)amino)-4-methylpentanamido)-3-phenylpropanoate
• D-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl]-, phenylmethyl ester (9CI)
• D-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl]-, phenylmethyl ester

• Inchi： 1S/C27H36N2O5/c1-19(2)16-22(29-26(32)34-27(3,4)5)24(30)28-23(17-20-12-8-6-9-13-20)25(31)33-18-21-14-10-7-11-15-21/h6-15,19,22-23H,16-18H2,1-5H3,(H,28,30)(H,29,32)/t22-,23+/m0/s1
• InChI Key： IKZFNIAMQFYRSM-XZOQPEGZSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)[C@@H](CC1=CC=CC=C1)NC(=O)[C@H](CC(C)C)NC(OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on D-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl]-, phenylmethyl ester

D-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl]-, phenylmethyl ester: A Comprehensive Overview

The compound with CAS No. 159549-96-9, commonly referred to as D-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl]-, phenylmethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of D-phenylalanine, a naturally occurring amino acid, and has been extensively studied for its potential applications in drug development and peptide synthesis. The molecule's structure incorporates a phenylmethyl ester group and an N-[N-(1,1-dimethylethoxy)carbonyl]-L-leucyl substituent, which confer unique chemical and biological properties.

Recent advancements in peptide chemistry have highlighted the importance of this compound as a building block in the synthesis of bioactive peptides. The phenylmethyl ester group enhances the molecule's stability and solubility, making it an ideal candidate for various biochemical applications. Moreover, the presence of the N-[N-(1,1-dimethylethoxy)carbonyl]-L-leucyl group introduces steric hindrance, which can influence the molecule's interaction with biological targets. These features have been leveraged in the design of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

One of the most notable applications of this compound is its role in the development of peptide-based drugs. Researchers have utilized its structure to create analogs that mimic endogenous peptides, thereby modulating cellular signaling pathways. For instance, studies have demonstrated that this compound can serve as a precursor for the synthesis of bioactive peptides with enhanced potency and selectivity. The integration of D-phenylalanine into these constructs has been shown to improve their pharmacokinetic profiles, making them more suitable for clinical use.

Another area where this compound has garnered significant attention is in the field of proteomics and protein engineering. The phenylmethyl ester group facilitates the formation of stable amide bonds during peptide synthesis, enabling the construction of complex protein scaffolds. These scaffolds have been employed in structural biology studies to investigate protein-protein interactions and enzyme mechanisms. Furthermore, the use of this compound in combinatorial chemistry has led to the discovery of novel bioactive molecules with potential therapeutic applications.

Recent research has also explored the use of this compound in drug delivery systems. Its unique chemical properties allow for the development of targeted drug delivery vehicles that can selectively deliver therapeutic agents to specific tissues or cells. For example, studies have demonstrated that this compound can be incorporated into lipid nanoparticles or polymeric micelles to enhance drug loading capacity and improve biodistribution.

In conclusion, D-Phenylalanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-leucyl]-, phenylmethyl ester (CAS No. 159549-96-9) is a versatile molecule with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool in peptide synthesis, drug development, and protein engineering. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing biomedical science.